2-tridecoxycarbonylbenzoic Acid

• CAS No.: 21577-81-1
• Molecular Formula: C21H32O4
• Molecular Weight: 348.5 g/mol
• IUPAC Name: 2-tridecoxycarbonylbenzoic acid
• InChI: InChI=1S/C21H32O4/c1-2-3-4-5-6-7-8-9-10-11-14-17-25-21(24)19-16-13-12-15-18(19)20(22)23/h12-13,15-16H,2-11,14,17H2,1H3,(H,22,23)
• InChI Key: BKMAEERFCKIKJR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCOC(=O)C1=CC=CC=C1C(=O)O

Description

2-Tridecoxycarbonylbenzoic Acid is a benzoic acid derivative characterized by a tridecoxycarbonyl group (-COO-C₁₃H₂₇) attached at the 2-position of the aromatic ring. This structural modification introduces significant lipophilicity due to the long alkyl chain, distinguishing it from simpler benzoic acid derivatives. Potential applications may include roles as surfactants, emulsifiers, or intermediates in organic synthesis, leveraging its hydrophobic tail and polar carboxylic acid head .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Functional Comparisons

The following table summarizes key differences between 2-tridecoxycarbonylbenzoic acid and related compounds, based on structural analogs from the evidence:

Compound	Key Functional Groups	Polarity	Primary Applications	Notable Properties
2-Tridecoxycarbonylbenzoic Acid	Benzoic acid + tridecoxycarbonyl	Low	Surfactants, emulsifiers, organic synthesis	High lipophilicity, moderate acidity
Caffeic Acid (3,4-Dihydroxybenzeneacrylic acid)	Carboxylic acid + dihydroxyphenyl	High	Antioxidants, supplements, cosmetics	Water-soluble, redox-active
2-Aminobenzamides	Benzamide + amine	Moderate	Pharmaceutical intermediates	Hydrogen-bonding capacity, thermal stability
2-Thiophenecarboxylic Acid	Thiophene + carboxylic acid	Moderate	Organic synthesis, electronics	Sulfur-enhanced reactivity, heterocyclic

Key Observations:

Polarity and Solubility: The tridecoxycarbonyl group renders 2-tridecoxycarbonylbenzoic acid less polar than caffeic acid, which has hydroxyl groups enhancing water solubility .

Reactivity and Stability: The ester linkage in 2-tridecoxycarbonylbenzoic acid may confer hydrolytic instability under acidic or basic conditions, contrasting with the more stable amide bonds in 2-aminobenzamides . Unlike 2-thiophenecarboxylic acid, which benefits from sulfur’s electron-withdrawing effects, the benzoic acid core of 2-tridecoxycarbonylbenzoic acid offers predictable aromatic substitution patterns .

Applications: While caffeic acid is utilized in nutraceuticals due to antioxidant properties, 2-tridecoxycarbonylbenzoic acid’s lipophilicity suggests industrial applications, such as in nonionic surfactants or lipid-based drug delivery systems .